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Compound of Interest

Compound Name:
2-Chloro-5-methylpyrimidine

hydrochloride

Cat. No.: B11764599 Get Quote

Executive Summary & Critical Identification
In the synthesis of pyrimidine-based Active Pharmaceutical Ingredients (APIs), 2-Chloro-5-

methylpyrimidine is a ubiquitous intermediate. However, its physical forms—specifically the

Free Base versus the Hydrochloride (HCl) Salt—exhibit drastically different thermal profiles.

Critical Warning: A common analytical error involves conflating the target compound with its

structural analogs. Before assessing thermal stability, verify the Chemical Abstract Service

(CAS) registry number of your material against Table 1.

Table 1: Physicochemical Identity Matrix
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Feature
Target Compound

(HCl Salt)

Free Base

(Precursor)

Common Analog

(Reactive)

Chemical Name

2-Chloro-5-

methylpyrimidine

Hydrochloride

2-Chloro-5-

methylpyrimidine

2-(Chloromethyl)-5-

methylpyrimidine HCl

CAS Number 94477-14-2 22536-61-4 1384430-75-4

Molecular Weight 165.02 g/mol 128.56 g/mol 179.05 g/mol

Physical State
White to off-white

crystalline solid
Pale yellow solid / oil Crystalline solid

Melting Point
>150 °C (Decomp.[1]

[2][3][4][5] likely)
92 – 96 °C >130 °C (Decomp.)

Key Risk
Thermal dissociation

of HCl
Low melting point

Alkylating agent

(Genotoxic)

Thermal Stability Profile
The Free Base (CAS 22536-61-4)
The free base is a low-melting solid (

). Its thermal stability is governed by simple phase transition kinetics.

Behavior: Sharp endothermic melting peak.

Stability: Generally stable up to

under inert atmosphere.

Storage: Cool, dry place (

) to prevent caking.

The HCl Salt (CAS 94477-14-2)
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The hydrochloride salt does not exhibit a simple melting event. Pyrimidine bases are electron-

deficient, making their protonated salts weakly bound.

Thermal Dissociation: Upon heating, the lattice energy is overcome, often coinciding with the

loss of HCl gas ($ \text{Salt}{(s)} \rightleftharpoons \text{Base}{(l)} + \text{HCl}_{(g)} $).

Decomposition: The apparent melting point is often a decomposition onset, typically

occurring between 160°C and 210°C depending on heating rate and pan pressure.

Hygroscopicity: The salt is prone to moisture uptake. Absorbed water lowers the onset of

decomposition (hydrolysis), producing 2-hydroxy-5-methylpyrimidine.

Visualizing the Stability Logic
The following diagram illustrates the decision pathway for characterizing these materials.
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Unknown Sample
(2-Chloro-5-methylpyrimidine derivative)

Verify CAS / Structure
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Stable Liquid Phase
(Post-Melt)
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HCl Salt

Click to download full resolution via product page

Caption: Logical workflow for distinguishing thermal behaviors of the free base and HCl salt.

Experimental Protocols for Characterization
Since literature values for the HCl salt are variable (dependent on crystallization solvent and

hydration state), you must empirically determine the stability of your specific lot.

Differential Scanning Calorimetry (DSC)
Objective: Determine the onset of melting/decomposition.
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Instrument: TA Instruments Q2000 or equivalent.

Pan Configuration:Hermetically Sealed Aluminum Pans (Critical).

Reasoning: Open pans allow HCl gas to escape early, artificially lowering the endotherm

onset. Sealed pans maintain equilibrium vapor pressure, providing a true "thermodynamic"

melting point.

Method:

Equilibrate at ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-

star-inserted">

.

Ramp

to

.

Nitrogen purge:

.

Expected Result (Salt): Look for a broad endotherm (potential dehydration)

, followed by a sharp decomposition exotherm or melt/dissociation endotherm

.

Thermogravimetric Analysis (TGA)
Objective: Distinguish between solvate loss, melting, and degradation.

Method:

Ramp

to
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.

Open platinum/ceramic pan.

Interpretation:

Step 1 (<100°C): Mass loss indicates water/solvent (hygroscopic nature).

Step 2 (>150°C): Mass loss onset coincides with the DSC event, confirming

decomposition (loss of HCl) rather than pure melting.

Handling & Storage Implications
The thermal instability of the HCl salt necessitates strict storage protocols to prevent

disproportionation (reversion to free base + HCl gas).

Temperature: Store at 2–8°C (Refrigerated). Room temperature storage is acceptable only

for short durations if sealed.

Atmosphere: Store under Argon or Nitrogen. Oxygen is less of a concern than moisture.

Container: Glass or Teflon-lined. Avoid metal containers that can corrode due to trace HCl

off-gassing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Thermal Stability & Characterization of
2-Chloro-5-methylpyrimidine HCl]. BenchChem, [2026]. [Online PDF]. Available at:
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chloro-5-methylpyrimidine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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